Cas no 273384-78-4 (1-(2-Trifluoromethylphenyl)ethylamine)

• Product Name: 1-(2-Trifluoromethylphenyl)ethylamine
• CAS No: 273384-78-4
• MF: C₉H₁₀F₃N
• MW: 189.177612781525
• MDL: MFCD04038876
• CID: 254325
• PubChem ID: 2782450
• Update Time: 2025-11-02

1-(2-Trifluoromethylphenyl)ethylamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-(Trifluoromethyl)phenyl)ethanamine
• 1-(2-Trifluoromethylphenyl)ethylamine
• (RS)-1-[2-(Trifluoromethyl)phenyl]ethylamine
• 1-[2-(trifluoromethyl)phenyl]ethanamine
• AC1MD2C2
• AC1Q2B6X
• CTK6A5745
• Jsp005320
• MolPort-001-775-796
• SureCN1258401
• 1-[2-(trifluoromethyl)phenyl]ethan-1-amine
• DPLIMKBGTYIUCB-UHFFFAOYSA-N
• 4916AJ
• TRA0072107
• 1-(2-Trifluoromethyl-phenyl)-ethylamine
• SY002509
• AK158628
• AB0053082
• FT-0605128
• 2-(1-Aminoethyl)benzotrifluoride
• FT-0605297
• 1-(2-(Trifluoromethyl)phenyl)ethylamine
• (R,S)-1-[2-(trifluoromethyl)phenyl]ethylamine, AldrichCPR
• AKOS017343119
• MFCD04038876
• SCHEMBL1258401
• (S)-1-(2-(TRIFLUOROMETHYL)PHENYL)ETHANAMINE
• DTXSID20382092
• 1-(2-(trifluoromethyl)phenyl)ethan-1-amine
• FT-0690511
• AS-31037
• AKOS000128980
• Benzenemethanamine, a-methyl-2-(trifluoromethyl)-
• 1-[2-(Trifluoromethyl)phenyl]ethylamine
• J-502333
• EN300-52738
• 273384-78-4
• AC-2674
• CS-0154087
• AB90245
• Benzenemethanamine, alpha-methyl-2-(trifluoromethyl)-, (alphaS)-
• (S)-1-[2-(Trifluoromethyl)phenyl]ethanamine
• (1R)-1-[2-(trifluoromethyl)phenyl]ethylamine
• MFCD03093002
• SY109913
• DB-018634
• SY382834
• MFCD03093003
• 2-[(1R)-1-(Aminoethyl)]benzotrifluoride, (R)-alpha-Methyl-2-(trifluoromethyl)benzylamine

• MDL： MFCD04038876
• Inchi： 1S/C9H10F3N/c1-6(13)7-4-2-3-5-8(7)9(10,11)12/h2-6H,13H2,1H3
• InChI Key： DPLIMKBGTYIUCB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(C)N)(F)F

Computed Properties

• Exact Mass: 189.07700
• Monoisotopic Mass: 189.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26

Experimental Properties

• Boiling Point: 196.3 ℃ at 760 mmHg
• Flash Point: 78.8℃
• PSA: 26.02000
• LogP: 3.42540

1-(2-Trifluoromethylphenyl)ethylamine Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：2735
• Hazard Category Code： 34-36
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：R26;R36/37/39
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 1-(2-Trifluoromethylphenyl)ethylamine

1-(2-Trifluoromethylphenyl)ethylamine (CAS No. 273384-78-4): A Versatile Fluorinated Amine in Modern Chemistry

1-(2-Trifluoromethylphenyl)ethylamine (CAS No. 273384-78-4) is a fluorinated aromatic amine compound that has gained significant attention in pharmaceutical and material science research. This trifluoromethyl-substituted ethylamine derivative features a unique combination of aromaticity and fluorine chemistry, making it valuable for designing bioactive molecules and advanced materials. The presence of the electron-withdrawing CF3 group at the ortho position of the phenyl ring significantly influences the compound's electronic properties and reactivity patterns.

The growing interest in fluorinated building blocks like 1-(2-Trifluoromethylphenyl)ethylamine stems from the pharmaceutical industry's need for compounds that can improve metabolic stability and membrane permeability. Researchers frequently search for "CF3-containing amine synthesis" and "fluorinated pharmaceutical intermediates," reflecting the compound's relevance in drug discovery. Recent studies highlight its potential as a precursor for kinase inhibitors and GPCR modulators, particularly in neurological and oncological applications.

From a synthetic chemistry perspective, 273384-78-4 serves as a valuable intermediate for constructing more complex trifluoromethylated compounds. Its chiral center allows for the creation of enantiomerically pure derivatives, addressing the increasing demand for "chiral fluorinated amines" in asymmetric synthesis. The compound's stability under various reaction conditions makes it suitable for cross-coupling reactions, reductive aminations, and multicomponent reactions – all popular search terms among synthetic chemists.

Material scientists have explored 1-(2-Trifluoromethylphenyl)ethylamine for developing fluorinated polymers with enhanced thermal stability and chemical resistance. The compound's ability to influence surface properties aligns with current trends in "low surface energy materials" research. Its incorporation into liquid crystal systems and organic semiconductors has shown promise for electronic applications, responding to industry needs for "fluorinated electronic materials."

The analytical characterization of CAS 273384-78-4 typically involves advanced techniques such as NMR spectroscopy (particularly 19F NMR), mass spectrometry, and chiral HPLC. These methods are crucial for quality control in pharmaceutical applications, where purity standards are extremely high. Recent publications emphasize the importance of "fluorine NMR in compound analysis" and "chiral separation techniques," reflecting common analytical challenges associated with this class of compounds.

Environmental and safety considerations for 1-(2-Trifluoromethylphenyl)ethylamine follow standard laboratory protocols for handling aromatic amines. While not classified as highly hazardous, proper personal protective equipment (PPE) should be used during manipulation. The compound's environmental fate has become a topic of interest, with researchers investigating "fluorinated compound biodegradation" and "sustainable fluorine chemistry" approaches to address ecological concerns.

Market analysis indicates growing demand for 273384-78-4 and related trifluoromethylated intermediates, driven by expanding applications in medicinal chemistry and materials science. Suppliers often highlight its availability as both racemic and enantiopure forms, catering to diverse research needs. The compound's price stability and reliable supply chain make it attractive for industrial-scale applications, particularly in regions with strong fluorochemical manufacturing capabilities.

Future research directions for 1-(2-Trifluoromethylphenyl)ethylamine include exploring its potential in catalysis (as a ligand or organocatalyst) and investigating novel bioisosteric replacements in drug design. The scientific community continues to search for "new applications of trifluoromethyl compounds" and "innovative fluorine chemistry," ensuring ongoing interest in this versatile building block. Its combination of aromaticity, fluorine effects, and chiral properties positions it as a valuable tool for addressing current challenges in chemical research and development.